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Compound of Interest

Compound Name: MMP-2 Inhibitor I

Cat. No.: B076553 Get Quote

Essential Safety and Handling Guide for MMP-2
Inhibitor I
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling MMP-2 Inhibitor I. The following procedures are

designed to ensure the safe handling, use, and disposal of this potent, cell-permeable

compound.

Physicochemical and Hazard Information
MMP-2 Inhibitor I is a research-grade compound that acts as a reversible, hydroxamate-based

inhibitor of matrix metalloproteinase-2 (MMP-2).[1] While some suppliers' Safety Data Sheets

(SDS) for specific compounds under this name may not classify it as hazardous under the

Globally Harmonized System (GHS), it is prudent to handle all research chemicals of this

nature with a high degree of caution.
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Property Data Source

Synonyms

Matrix Metalloproteinase-2

Inhibitor I, cis-9-Octadecenoyl-

N-hydroxylamide,

Oleylhydroxamate

[1]

CAS Number 10335-69-0 [1]

Molecular Formula C₁₈H₃₅NO₂ [1]

Molecular Weight 297.5 g/mol [1]

Appearance Solid

Purity ≥98% (HPLC)

Storage Temperature −20°C

Stability
≥ 4 years (when stored as

directed)
[1]

Solubility
DMF: 50 mg/ml, DMSO: 50

mg/ml, Ethanol: 50 mg/ml
[1]

Personal Protective Equipment (PPE)
A comprehensive assessment of the experimental procedures should be conducted to

determine the appropriate level of PPE required.[2] The following table outlines the

recommended PPE for handling MMP-2 Inhibitor I.
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Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield may be required for

splash hazards.

To protect against splashes or

sprays of the compound,

especially when in solution.[2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact.

Disposable gloves should not

be reused.[2]

Body Protection Laboratory coat.
To prevent contamination of

personal clothing.[2]

Respiratory Protection

Not generally required for

handling small quantities of the

solid. Use in a well-ventilated

area. If aerosols may be

generated, use a certified

respirator.

To prevent inhalation of

airborne particles.

Operational Plan: Step-by-Step Handling Procedures
1. Receiving and Storage:

Upon receipt, inspect the packaging for any damage.

Store the compound at -20°C in a tightly sealed container.

The product is shipped on wet ice and should be stored appropriately immediately upon

arrival.[1]

2. Preparation of Stock Solutions:

It is recommended to prepare stock solutions in a chemical fume hood to minimize inhalation

exposure.

This compound is soluble in DMF, DMSO, and ethanol at concentrations up to 50 mg/ml.[1]
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Solutions are unstable and should be freshly prepared before use.[3] If storage is necessary,

aliquot and store at -80°C for up to 6 months or -20°C for up to 1 month.[4]

3. Experimental Use:

Always wear the appropriate PPE as outlined above.

Handle the compound in a well-ventilated area, preferably within a chemical fume hood.

Avoid direct contact with skin and eyes.

Minimize the generation of dust or aerosols.

4. First Aid Measures:

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

In case of skin contact: Wash off with soap and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation develops.

In case of inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek

medical attention.

In case of ingestion: Wash out mouth with water. Do not induce vomiting unless directed to

do so by medical personnel. Seek medical attention.

Disposal Plan
All waste materials contaminated with MMP-2 Inhibitor I should be considered chemical waste.

Solid Waste: Collect solid waste in a designated, labeled container.

Liquid Waste: Collect unused solutions and contaminated solvents in a labeled, sealed waste

container.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations. Do

not allow the chemical to enter sewers or surface water.
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Experimental Workflow and Safety Procedures
The following diagram illustrates the key steps and decision points for the safe handling of

MMP-2 Inhibitor I, from receiving the compound to its final disposal.
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Workflow for Safe Handling of MMP-2 Inhibitor I
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Caption: Safe handling workflow for MMP-2 Inhibitor I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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